
Technical Guide: Sourcing and Application of N-
Nitrosodipropylamine-d14 for Analytical

Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Nitrosodipropylamine-d14

Cat. No.: B580251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-Nitrosodipropylamine-d14 (NDPA-d14),

including its commercial availability, quality considerations, and its critical role as an internal

standard in the quantitative analysis of nitrosamine impurities.

Introduction: The Role of NDPA-d14 in Nitrosamine
Analysis
N-Nitrosodipropylamine (NDPA) is a member of the nitrosamine class of compounds, which are

recognized as probable human carcinogens.[1] The detection and quantification of such

impurities at trace levels in pharmaceuticals, food, and environmental samples are of

paramount importance for public health and regulatory compliance.

N-Nitrosodipropylamine-d14 (CAS: 93951-93-3) is the stable isotope-labeled (SIL) analogue

of NDPA. Due to its chemical identity with the target analyte, it exhibits similar behavior during

sample extraction, cleanup, and chromatographic separation.[2][3] However, its increased

mass, due to the 14 deuterium atoms, allows it to be distinguished by a mass spectrometer.[1]

This makes NDPA-d14 an ideal internal standard (IS) for isotope dilution analysis, a powerful

technique that corrects for sample matrix effects and variations in analytical performance,

ensuring highly accurate and precise quantification.[2][3]
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Commercial Availability and Supplier Specifications
N-Nitrosodipropylamine-d14 is available from several specialized chemical suppliers as a

certified reference material or research chemical. It is typically offered as a neat material or in a

solution of a specified concentration. When sourcing this standard, researchers should

carefully consider the product's purity, isotopic enrichment, and the supplier's quality

certifications (e.g., ISO 17034).

Below is a summary of commercial suppliers and their typical product specifications.
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Supplier
Name

Product
Name

CAS
Number

Catalog
Number
(Example
)

Purity /
Isotopic
Enrichme
nt

Format
Storage
Temp.

LGC

Standards

N-

Nitrosodipr

opylamine-

d14

93951-96-

3

TRC-

N545450

>95%

(HPLC)
Neat -20°C

Cambridge

Isotope

Labs

N-Nitroso-

di-n-

propylamin

e (D₁₄)

93951-96-

3

DLM-2131-

S

98%

(Chemical

Purity)

1 mg/mL in

Methylene

chloride-D₂

+2°C to

+8°C

AccuStand

ard

N-

Nitrosodi-

n-

propylamin

e-d14

93951-96-

3

NAS-D-

001S

Not

Specified

100 µg/mL

in

Methanol

Freeze

(<-10°C)

MedChem

Express

N-

Nitrosodipr

opylamine-

d14

93951-96-

3

HY-

139414S

Not

Specified

Neat

(Liquid)

-20°C (3

years)

Simson

Pharma

N-

Nitrosodipr

opylamine-

d14

93951-96-

3

Not

Specified

High Purity

(CoA

provided)

Not

Specified

Not

Specified

Pharmaffili

ates

N-

Nitrosodipr

opylamine

D14

93951-96-

3

PAPST010

335

Not

Specified

Not

Specified

Not

Specified

Note: Product details, such as catalog numbers and available formats, are subject to change.

Researchers should always consult the supplier's official website and Certificate of Analysis

(CoA) for the most current information.
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Supplier Selection and Quality Evaluation
Choosing a reliable supplier is critical for ensuring the accuracy of quantitative analysis. The

following workflow outlines a systematic approach to selecting and qualifying a supplier for N-
Nitrosodipropylamine-d14.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b580251?utm_src=pdf-body
https://www.benchchem.com/product/b580251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Define Analytical Requirement
(Purity, Concentration, Format)

Identify Potential Suppliers
(e.g., LGC, CIL, AccuStandard)

Request Technical Documents
(Certificate of Analysis, SDS)

Evaluate Product Specifications
- Chemical Purity

- Isotopic Enrichment
- Solution Stability

Assess Supplier Credentials
(ISO 17034, ISO 17025 Accreditation)

Compare Quotations
(Price, Availability, Lead Time)

Select Supplier & Procure Material

Perform Incoming QC/Verification
(e.g., Confirm concentration)

Release for Use in Assays
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Sample Preparation

Instrumental Analysis & Data Processing

Sample Matrix
(e.g., Drug Product, Water)

Spike with known amount of
Internal Standard (NDPA-d14)

Extraction / Dissolution

Sample Cleanup (e.g., SPE)
(Optional, Matrix-dependent)

Concentration & Reconstitution
in Mobile Phase

LC-MS/MS or GC-MS/MS Analysis
(MRM Mode)

Measure Peak Area Ratio
(Analyte / Internal Standard)

Quantify against Calibration Curve

Final Concentration Result

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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